Cas no 4418-85-3 (1-isocyanato-4-methanesulfonylbenzene)

• Product Name: 1-isocyanato-4-methanesulfonylbenzene
• CAS No: 4418-85-3
• MF: C₈H₇NO₃S
• MW: 197.211080789566
• MDL: MFCD18251113
• CID: 1516019
• PubChem ID: 12448959
• Update Time: 2025-08-05

1-isocyanato-4-methanesulfonylbenzene Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-isocyanato-4-(methylsulfonyl)-
• 4418-85-3
• 1-isocyanato-4-methanesulfonylbenzene
• MFCD18251113
• AB74257
• DB-180929
• 1-isocyanato-4-methylsulfonylbenzene
• 1-ISOCYANATO-4-(METHYLSULFONYL)BENZENE
• AKOS012411024
• SCHEMBL3044709
• EN300-98428
• BS-13869

• MDL： MFCD18251113
• Inchi： 1S/C8H7NO3S/c1-13(11,12)8-4-2-7(3-5-8)9-6-10/h2-5H,1H3
• InChI Key： CHQDWIYBVHWYTG-UHFFFAOYSA-N
• SMILES： S(C)(C1C=CC(=CC=1)N=C=O)(=O)=O

Computed Properties

• Exact Mass: 197.01471
• Monoisotopic Mass: 197.01466426g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 72Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 356.0±34.0 °C at 760 mmHg
• Flash Point: 169.1±25.7 °C
• PSA: 63.57
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

1-isocyanato-4-methanesulfonylbenzene Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-isocyanato-4-methanesulfonylbenzene

Research Briefing on 1-Isocyanato-4-methanesulfonylbenzene (CAS: 4418-85-3) in Chemical and Biomedical Applications

1-Isocyanato-4-methanesulfonylbenzene (CAS: 4418-85-3), a specialized aromatic isocyanate compound, has recently gained attention in chemical biology and pharmaceutical research due to its unique dual-functional structure combining an isocyanate group with a methanesulfonyl moiety. This compound serves as a versatile building block in medicinal chemistry, particularly for the development of targeted covalent inhibitors and bifunctional linker systems in drug conjugates. Recent studies have explored its potential in creating irreversible enzyme inhibitors through selective modification of nucleophilic amino acid residues, leveraging both the electrophilic isocyanate group and the sulfone's electron-withdrawing properties.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's application in developing novel Bruton's tyrosine kinase (BTK) inhibitors, where 4418-85-3 was utilized to create covalent warheads with improved selectivity profiles. The research team reported that the methanesulfonyl group enhanced binding orientation while the isocyanate provided efficient covalent bond formation with the target cysteine residue. This approach resulted in inhibitors with IC50 values in the low nanomolar range and significantly reduced off-target effects compared to traditional acrylamide-based covalent inhibitors.

In materials science applications, researchers at MIT have recently employed 1-isocyanato-4-methanesulfonylbenzene as a key monomer for constructing sulfone-containing polyurethanes with enhanced thermal stability and chemical resistance. The compound's ability to participate in both polyaddition reactions (via the isocyanate group) and subsequent sulfone-mediated crosslinking has opened new possibilities for high-performance polymer development. These materials show particular promise for biomedical device coatings where both durability and biocompatibility are required.

From a synthetic chemistry perspective, several 2024 publications have highlighted innovative methods for the controlled functionalization of 4418-85-3. A notable advancement comes from a Nature Chemistry paper describing a photoredox-catalyzed reaction that enables selective modification of either the isocyanate or sulfone group under mild conditions. This breakthrough significantly expands the compound's utility in complex molecule construction, particularly for pharmaceutical intermediates where selective derivatization is often challenging.

Safety and handling considerations for 1-isocyanato-4-methanesulfonylbenzene have been the subject of recent toxicological studies. While the compound maintains the typical hazards associated with aromatic isocyanates (respiratory sensitization potential), the presence of the sulfone group appears to reduce its volatility compared to simpler phenyl isocyanates. Current industrial handling protocols recommend using closed systems with appropriate personal protective equipment, particularly when working at scale. Ongoing research is evaluating its environmental persistence and potential bioaccumulation characteristics.

The pharmaceutical industry has shown increasing interest in 4418-85-3 as evidenced by recent patent filings. Three major applications have emerged: (1) as a linker in antibody-drug conjugates (ADCs) where the sulfone group enhances aqueous solubility, (2) in the development of proteolysis-targeting chimeras (PROTACs) where it serves as a bifunctional connector, and (3) as a key intermediate for sulfonyl-containing kinase inhibitors. Clinical-stage compounds incorporating this moiety are expected to enter Phase I trials within the next 18 months, according to recent investor reports from several biotech firms.

Future research directions for 1-isocyanato-4-methanesulfonylbenzene appear to focus on three main areas: expanding its utility in targeted protein degradation platforms, developing more sustainable synthetic routes to reduce environmental impact, and exploring its potential in covalent fragment-based drug discovery. The compound's unique combination of reactivity and stability positions it as a valuable tool for addressing current challenges in chemical biology and drug development.